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Compound of Interest

Compound Name: 2-Bromobenzyl bromide

Cat. No.: B1265691 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Bromobenzyl bromide (CAS No.

3433-80-5), a pivotal reagent in organic synthesis, particularly within the pharmaceutical and

fine chemical industries. This document outlines its chemical structure, physicochemical

properties, synthesis protocols, reactivity, and key applications, with a focus on its role in drug

discovery and development.

Chemical Structure and Identification
2-Bromobenzyl bromide, also known as α,2-Dibromotoluene, is a disubstituted aromatic

compound. Its structure features a benzene ring with a bromine atom and a bromomethyl

group attached to adjacent carbon atoms (ortho position). This bifunctional nature makes it a

versatile building block in complex organic synthesis.

Chemical Structure:

Caption: Chemical structure of 2-Bromobenzyl bromide.

Table 1: Compound Identification
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Identifier Value

IUPAC Name 1-bromo-2-(bromomethyl)benzene[1]

CAS Number 3433-80-5[2][3][4][5][6]

EC Number 222-334-8[3][5]

Molecular Formula C₇H₆Br₂[5][6][7]

Synonyms
α,2-Dibromotoluene, o-Bromobenzyl bromide[2]

[3][6]

InChI Key LZSYGJNFCREHMD-UHFFFAOYSA-N[6][8]

Canonical SMILES C1=CC=C(C(=C1)CBr)Br[6]

Physicochemical Properties
2-Bromobenzyl bromide is typically a white to off-white or pale yellow solid at room

temperature.[1][2][5] Its stability under normal conditions makes it suitable for various

laboratory and industrial applications.[9]

Table 2: Physicochemical Data
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Property Value

Molecular Weight 249.93 g/mol [3][5][7][10]

Appearance
White to off-white powder or colorless to light

yellow liquid/solid.[2][5]

Melting Point 29-32 °C[5][8][11]

Boiling Point
253 °C at 760 mmHg; 129 °C at 19 mmHg[5]

[11]; 130°C at 12mm[2]

Density 1.849 g/cm³[5]

Refractive Index n20/D 1.619[5][8][11]

Solubility
Insoluble in water. Soluble in dioxane (1g/10

mL).[5][6][8][11]

Flash Point 113 °C (closed cup)[8]

Synthesis and Experimental Protocols
The synthesis of 2-Bromobenzyl bromide is most commonly achieved through the radical

bromination of 2-bromotoluene. Several methods exist, with variations in reagents and

conditions.

Protocol 1: Photobromination of 2-Bromotoluene
This method involves the free-radical substitution of a hydrogen atom on the methyl group of 2-

bromotoluene using elemental bromine, initiated by light.

Experimental Procedure:

A solution of 0.2 mole of 2-bromotoluene in a five-fold amount of dry carbon tetrachloride is

prepared and placed in a two-necked flask equipped with a reflux condenser and a dropping

funnel.[2]

The flask is heated to boiling, and the reaction mixture is irradiated with a 500-watt

photolamp.[2]
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0.205 mole of elemental bromine (previously dried with concentrated sulfuric acid) is added

dropwise. The rate of addition should be controlled to ensure the solution remains nearly

colorless.[2]

The reaction is typically complete within 30 minutes to 2 hours.[2]

After cooling, the solution is washed sequentially with ice-water, ice-cold aqueous sodium

bicarbonate solution, and again with ice-water.[2]

The organic layer is dried with magnesium sulfate, and the solvent is removed under

reduced pressure.[2]

The resulting residue is purified by vacuum distillation (b.p. 130°C/12mmHg) to yield 2-
bromobenzyl bromide. Crystallization from ethanol or ligroin can also be used for

purification.[2]
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Synthesis Workflow
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Caption: Experimental workflow for the synthesis of 2-Bromobenzyl bromide.

Reactivity and Applications in Drug Development
The reactivity of 2-Bromobenzyl bromide is characterized by the two bromine substituents.

The benzylic bromide is highly susceptible to nucleophilic substitution, while the aryl bromide
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can participate in various cross-coupling reactions. This dual reactivity makes it a valuable

intermediate in the synthesis of complex molecules.

Key Applications:

Pharmaceutical Synthesis: It is a crucial building block for numerous pharmaceutical

compounds. It is notably used in the synthesis of substituted quinazolines and 1,2,3,4-

tetrahydroquinazolines, which are structural motifs present in many bioactive molecules.[7]

[11]

Intermediate for APIs: 2-Bromobenzyl bromide serves as a key intermediate in the

production of Active Pharmaceutical Ingredients (APIs), including those targeting the central

nervous system.[10]

Organic Synthesis: It is used in the synthesis of 2- and 3-substituted indenes and tris-2-

bromotribenzylamine.[7][11] Its ability to introduce a 2-bromobenzyl group makes it a

versatile reagent for creating a wide range of organic compounds.[6]

Safety and Handling
2-Bromobenzyl bromide is classified as a hazardous substance and must be handled with

appropriate safety precautions.

Hazards: It is corrosive and causes severe skin burns and eye damage.[1][5] It is also a

lachrymator, meaning it can irritate the eyes and cause tearing.[1] The compound is

moisture-sensitive.[5]

Handling: Work should be conducted in a well-ventilated area or in a closed system.[5]

Personal protective equipment, including gloves, protective clothing, and eye/face protection,

is mandatory.[5]

Storage: Store in a dry, refrigerated, and tightly closed container in a designated corrosives

area.[5] It should be kept away from incompatible materials such as bases, strong oxidizing

agents, alcohols, amines, and metals.[5]

This guide serves as a foundational resource for professionals engaged in research and

development. For detailed spectroscopic data and further applications, consulting specialized
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chemical databases and peer-reviewed literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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